Cas no 2460748-76-7 (2-(5-oxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetic acid)

• Product Name: 2-(5-oxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetic acid
• CAS No: 2460748-76-7
• MF: C₄H₄N₂O₃S
• MW: 160.151159286499
• MDL: MFCD32702653
• CID: 5670972
• PubChem ID: 155820523
• Update Time: 2025-05-23

2-(5-oxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26870244
• 2460748-76-7
• 2-(5-oxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetic acid
• 2-(2-Oxo-3H-1,3,4-thiadiazol-5-yl)acetic acid

• MDL： MFCD32702653
• Inchi： 1S/C4H4N2O3S/c7-3(8)1-2-5-6-4(9)10-2/h1H2,(H,6,9)(H,7,8)
• InChI Key： JDTBGRBGVBROLT-UHFFFAOYSA-N
• SMILES： S1C(NN=C1CC(=O)O)=O

Computed Properties

• Exact Mass: 159.99426317g/mol
• Monoisotopic Mass: 159.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Additional information on 2-(5-oxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetic acid

2-(5-Oxo-4,5-Dihydro-1,3,4-Thiadiazol-2-Yl)Acetic Acid: A Comprehensive Overview

2-(5-Oxo-4,5-Dihydro-1,3,4-Thiadiazol-2-Yl)Acetic Acid, also known by its CAS number CAS No. 24607-48-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-(5-Oxo-4,5-Dihydro-1,3,4-Thiadiazol-2-Yl)Acetic Acid consists of a thiadiazole ring system fused with an acetic acid moiety. The thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the acetic acid group introduces additional functional diversity to the molecule, making it a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-(5-Oxo-4,5-Dihydro-1,3,4-Thiadiazol-2-Yl)Acetic Acid and its analogs could serve as leads for developing novel therapeutic agents.

In terms of synthesis, the compound can be prepared through a variety of methods involving condensation reactions or cyclization processes. One common approach involves the reaction of an appropriate thioamide with a carbonyl compound under specific conditions to form the thiadiazole ring. The subsequent introduction of the acetic acid group can be achieved through esterification or other functional group transformations.

The physical properties of CAS No. 24607-48-7 include a melting point that is typical for organic compounds in this class and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

From an application standpoint, this compound has shown promise in several areas:

• Anticancer Activity: Studies have indicated that certain thiadiazole derivatives can induce apoptosis in cancer cells by modulating key signaling pathways.
• Antimicrobial Properties: Research has demonstrated that this compound exhibits potent activity against various bacterial and fungal strains.
• Diagnostics: Due to its structural versatility, it has been explored as a component in biosensors and diagnostic assays.

The latest advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies provide insights into its binding affinity with target proteins and help guide further optimization efforts.

In conclusion, 2-(5-Oxo-4,5-Dihydro-1,3,4-Thiadiazol-2-Yl)Acetic Acid, with its unique structure and promising biological activities, continues to be a focal point for scientific exploration. As research progresses, this compound holds the potential to contribute significantly to the development of innovative therapeutic solutions across multiple therapeutic areas.